Cas no 2231673-15-5 (6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 2231673-15-5
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• MDL: MFCD31705016
• CID: 4781842
• Update Time: 2026-02-27

6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine
• 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine

• MDL： MFCD31705016
• Inchi： 1S/C8H6BrIN2/c1-12-4-6(10)8-7(12)2-5(9)3-11-8/h2-4H,1H3
• InChI Key： DDGZLIDNRLLQJE-UHFFFAOYSA-N
• SMILES： IC1=CN(C)C2C=C(C=NC=21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8

Additional information on 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine

Comprehensive Overview of 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 2231673-15-5)

6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 2231673-15-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both bromine and iodine substituents in its molecular framework makes it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated pyrrolopyridines has surged, driven by their applications in the development of kinase inhibitors and other small-molecule therapeutics. Researchers are particularly interested in 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine due to its potential as a building block for targeted cancer therapies. The compound's ability to undergo selective functionalization at the bromo and iodo positions allows for the creation of complex molecules with tailored pharmacological properties. This aligns with the growing trend in precision medicine, where customized treatments are designed to target specific genetic mutations.

From a synthetic chemistry perspective, CAS No. 2231673-15-5 is valued for its stability and reactivity under mild conditions. Its methyl group at the 1-position enhances solubility in organic solvents, facilitating its use in multi-step synthesis. The compound's X-ray crystallography data has also been studied to understand its conformational preferences, which is critical for rational drug design. These features make it a preferred choice for medicinal chemists exploring fragment-based drug discovery (FBDD), a technique that has gained traction in the pharmaceutical industry.

The agrochemical sector has also shown interest in 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine, particularly in the development of novel pesticides and herbicides. Its halogenated structure mimics natural bioactive molecules, enabling the design of compounds with improved efficacy and environmental safety. This aligns with the global push toward sustainable agriculture, where reducing the ecological footprint of agrochemicals is a top priority. Researchers are investigating its potential as a scaffold for green chemistry applications, minimizing waste and energy consumption during synthesis.

In the context of material science, this compound has been explored for its electronic properties. The pyrrolopyridine core exhibits π-conjugation, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the rise of flexible electronics, such materials are in high demand for next-generation displays and wearable devices. The halogen atoms further allow for post-functionalization, enabling fine-tuning of optoelectronic characteristics.

Despite its promising applications, handling 6-Bromo-3-iodo-1-methyl-1H-pyrrolo[3,2-b]pyridine requires adherence to standard laboratory safety protocols. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe usage, emphasizing the importance of personal protective equipment (PPE) during experiments. These precautions are critical for ensuring reproducibility in research and industrial settings.

Looking ahead, the versatility of CAS No. 2231673-15-5 positions it as a key player in interdisciplinary research. Its applications span drug discovery, agrochemical innovation, and advanced materials, reflecting the compound's adaptability to diverse scientific challenges. As the demand for high-value intermediates grows, synthetic methodologies for its production are likely to evolve, incorporating catalysis and flow chemistry techniques to enhance efficiency. This compound exemplifies the intersection of chemistry and technology, driving progress across multiple industries.